3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide hydrochloride

• IUPAC Name: 3-chloro-4-(difluoromethoxy)benzenecarboximidamide;hydrochloride
• InChI: InChI=1S/C8H7ClF2N2O.ClH/c9-5-3-4(7(12)13)1-2-6(5)14-8(10)11;/h1-3,8H,(H3,12,13);1H
• InChI Key: IWDPSGUIUOPRBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=N)N)Cl)OC(F)F.Cl
• Molecular Formula: C8H8Cl2F2N2O
• Molecular Weight: 257.06 g/mol

Description

3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide hydrochloride is a chemical compound used for pharmaceutical testing. It is a high-quality reference standard for accurate results.

Scientific Research Applications

Crystal Structure and Synthesis

• Research on related compounds such as N'-(2,2,2-trichloroethanimidoyl)benzene-1-carboximidamides, including variants with methoxy, chloro, bromo, and trifluoromethyl groups, has shown strong intramolecular hydrogen bonding and additional intermolecular hydrogen bonds forming chains, double chains, or sheets in crystal structures (Boere et al., 2011).
• The preparation method of 4-chlorobenzene-1-carboximidamide hydrochloride, a compound with a similar structure, was synthesized from 4-chlorobenzonitrile using the Pinner basic catalysis method, indicating potential synthetic pathways for related compounds (Cheng-fei Yuan, 2008).

Chemical Synthesis and Properties

• The synthesis of 3-chloro-(4-benzyloxy)-3-benzene propylene aldehyde from phenol and acetic anhydride through esterification, Fries rearrangement, and Vislsmeier reaction shows the versatility of chloro- and fluoro-substituted benzene compounds in chemical synthesis (Liu Guang-ming, 2010).
• The antimicrobial activity of new quinazolinone derivatives synthesized from 3-chloro-1-benzothiophene-2-carbonylchloride indicates potential biological applications for chloro-substituted benzene compounds (Naganagowda & Petsom, 2011).

Applications in Polymer Science

• Soluble fluoro-polyimides derived from aromatic diamines, including those with trifluoromethyl groups, show potential for creating materials with excellent thermal stability, low moisture absorption, and high hygrothermal stability, relevant for high-performance polymers (Xie et al., 2001).
• The synthesis of novel fluorinated polyimides using monomers like 1,3-bis[3′-trifluoromethyl-4′(4″-amino benzoxy) benzyl] benzene demonstrates the utility of fluorinated compounds in producing polyimides with low water absorption rates and low dielectric constants, suitable for electronic applications (Banerjee et al., 2003).

Coordination Polymers and Catalysis

• The study of coordination polymers based on benzene derivatives like 5-((3-carboxyphenoxy)methyl)benzene-1,3-dioic acid and 1,4-bis((1H-imidazol-1-yl)methyl)benzene reveals insights into the construction of complex molecular structures, which could be applicable in catalysis and material science (He et al., 2020).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, H335. These indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.